Cas no 16525-31-8 (Hexanethioamide)

Hexanethioamide is a thiourea derivative characterized by the presence of a hexyl group attached to a thioamide functional group. This compound is primarily utilized in organic synthesis and coordination chemistry due to its ability to act as a ligand, forming stable complexes with various metal ions. Its structural properties make it valuable in catalytic applications and as a precursor in the preparation of heterocyclic compounds. Hexanethioamide exhibits moderate solubility in polar organic solvents, facilitating its use in solution-phase reactions. The compound's stability and reactivity under controlled conditions make it a practical choice for research and industrial applications requiring precise thiocarbonyl-based reagents.
Hexanethioamide structure
Hexanethioamide structure
Product Name:Hexanethioamide
CAS No:16525-31-8
MF:C6H13NS
MW:131.23912024498
CID:1344978
PubChem ID:14364693
Update Time:2025-06-08

Hexanethioamide Chemical and Physical Properties

Names and Identifiers

    • Hexanethioamide
    • Thiohexylamid
    • Capronsaeure-thioamid
    • hexanethioic acid amide
    • AGN-PC-00169U
    • Thio-caproamid
    • EN300-53644
    • AC1Q2VOH
    • AG-E-14864
    • thiohexanamide
    • hexanethioacid amide
    • AKOS000156736
    • ZINC19277392
    • CTK4D2031
    • Thiohexylamid; Capronsaeure-thioamid; hexanethioic acid amide; AGN-PC-00169U; Thio-caproamid; EN300-53644; AC1Q2VOH; AG-E-14864; thiohexanamide; hexanethioacid amide; AKOS000156736; ZINC19277392; CTK4D2031;
    • DTXSID20559409
    • SY174654
    • W19000
    • SCHEMBL13315301
    • MFCD09810087
    • SCHEMBL1776587
    • 16525-31-8
    • SDELOLXCTBXEAW-UHFFFAOYSA-N
    • WS-02155
    • hexanethioamide(WXC09831)
    • Inchi: 1S/C6H13NS/c1-2-3-4-5-6(7)8/h2-5H2,1H3,(H2,7,8)
    • InChI Key: SDELOLXCTBXEAW-UHFFFAOYSA-N
    • SMILES: S=C(CCCCC)N

Computed Properties

  • Exact Mass: 131.07699
  • Monoisotopic Mass: 131.07687059g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 70.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 58.1Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 198.5±23.0 °C at 760 mmHg
  • Flash Point: 73.9±22.6 °C
  • PSA: 26.02
  • Vapor Pressure: 0.4±0.4 mmHg at 25°C

Hexanethioamide Security Information

Hexanethioamide Pricemore >>

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